Cas no 1988503-22-5 (2-{[4-Fluoro-3-(trifluoromethyl)phenyl]methyl}pyrrolidine)

• Product Name: 2-{[4-Fluoro-3-(trifluoromethyl)phenyl]methyl}pyrrolidine
• CAS No: 1988503-22-5
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• CID: 6075459
• PubChem ID: 113441443
• Update Time: 2025-06-15

2-{[4-Fluoro-3-(trifluoromethyl)phenyl]methyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-{[4-fluoro-3-(trifluoromethyl)phenyl]methyl}pyrrolidine
• EN300-1930439
• 1988503-22-5
• 2-{[4-Fluoro-3-(trifluoromethyl)phenyl]methyl}pyrrolidine

• Inchi： 1S/C12H13F4N/c13-11-4-3-8(6-9-2-1-5-17-9)7-10(11)12(14,15)16/h3-4,7,9,17H,1-2,5-6H2
• InChI Key： MXIRXCGSAVJDOX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)CC1CCCN1

Computed Properties

• Exact Mass: 247.09841207g/mol
• Monoisotopic Mass: 247.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on 2-{[4-Fluoro-3-(trifluoromethyl)phenyl]methyl}pyrrolidine

Comprehensive Overview of 2-{[4-Fluoro-3-(trifluoromethyl)phenyl]methyl}pyrrolidine (CAS No. 1988503-22-5)

2-{[4-Fluoro-3-(trifluoromethyl)phenyl]methyl}pyrrolidine (CAS No. 1988503-22-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrrolidine ring with a 4-fluoro-3-(trifluoromethyl)phenyl moiety, creating a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate for developing novel therapeutics targeting neurological disorders and metabolic diseases.

The compound's fluorinated aromatic component enhances its lipophilicity and metabolic stability, making it a valuable candidate for medicinal chemistry optimization. Recent studies highlight its role in modulating specific enzyme inhibitors and receptor agonists, aligning with current trends in personalized medicine. With the growing demand for fluorine-containing pharmaceuticals (a hot topic in 2023-2024 drug development), this molecule's trifluoromethyl group offers distinct advantages in binding affinity and pharmacokinetics.

From a synthetic chemistry perspective, CAS 1988503-22-5 demonstrates remarkable versatility in cross-coupling reactions and catalyzed transformations. Its pyrrolidine nitrogen serves as an excellent handle for further derivatization, answering frequent search queries about "modifiable nitrogen heterocycles in drug design." The compound's stability under various pH conditions makes it suitable for formulation development, addressing industry needs for robust API intermediates.

Environmental and safety profiles of 2-{[4-Fluoro-3-(trifluoromethyl)phenyl]methyl}pyrrolidine have been systematically evaluated, with data showing favorable biodegradation characteristics compared to persistent fluorinated compounds. This aspect responds to increasing Google searches about "sustainable fluorochemicals" and "green chemistry alternatives." Analytical methods for quantifying this compound—including HPLC-UV and LC-MS protocols—are well-documented, providing actionable information for quality control laboratories.

Market analysts note rising patent filings involving 1988503-22-5 derivatives, particularly in CNS drug development and crop protection agents. The compound's structure-activity relationship (SAR) has become a case study in computational chemistry courses, reflecting educational interest in "applied heterocyclic chemistry." Proper storage recommendations (desiccated at -20°C) and handling procedures ensure research reproducibility, a key concern in peer-reviewed publications.

Future research directions for 2-{[4-Fluoro-3-(trifluoromethyl)phenyl]methyl}pyrrolidine may explore its chiral separation potential and polymorph screening, addressing trending questions about "enantioselective synthesis techniques." Its compatibility with continuous flow chemistry systems positions it as a candidate for industrial-scale production, meeting pharmaceutical manufacturers' demands for scalable processes. Collaborative studies between academia and industry continue to uncover new applications for this multifaceted compound.